Benzoic acid, 2-[4-(butylethylamino)-2-hydroxybenzoyl]-
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Overview
Description
Benzoic acid, 2-[4-(butylethylamino)-2-hydroxybenzoyl]- is a complex organic compound with a unique structure that includes a benzoic acid core substituted with a butylethylamino group and a hydroxybenzoyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of benzoic acid, 2-[4-(butylethylamino)-2-hydroxybenzoyl]- typically involves multiple steps, starting with the preparation of the benzoic acid core. One common method is the oxidation of toluene using oxygen in the presence of a cobalt or manganese catalyst
Industrial Production Methods
Industrial production of this compound may involve large-scale oxidation processes and the use of advanced catalytic systems to ensure high yield and purity. The specific conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
Benzoic acid, 2-[4-(butylethylamino)-2-hydroxybenzoyl]- undergoes several types of chemical reactions, including:
Oxidation: The benzylic position can be oxidized to form carboxylic acids.
Reduction: The compound can be reduced under specific conditions to modify its functional groups.
Substitution: Both nucleophilic and electrophilic substitution reactions can occur at various positions on the aromatic ring.
Common Reagents and Conditions
Common reagents used in these reactions include potassium permanganate for oxidation, lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The conditions vary depending on the desired reaction, with temperature, solvent, and catalyst choice being critical factors.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction can produce alcohols or amines.
Scientific Research Applications
Benzoic acid, 2-[4-(butylethylamino)-2-hydroxybenzoyl]- has several scientific research applications:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activity and interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic effects and as a component in drug formulations.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which benzoic acid, 2-[4-(butylethylamino)-2-hydroxybenzoyl]- exerts its effects involves interactions with specific molecular targets and pathways. The compound’s structure allows it to interact with enzymes and receptors, potentially inhibiting or activating various biological processes. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Benzoic acid: A simpler aromatic carboxylic acid with antimicrobial properties.
Salicylic acid: An aromatic compound with a hydroxyl group, used in medicine for its anti-inflammatory properties.
Parabens: A group of benzoic acid derivatives used as preservatives in cosmetics and pharmaceuticals.
Uniqueness
Benzoic acid, 2-[4-(butylethylamino)-2-hydroxybenzoyl]- is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.
Properties
CAS No. |
92601-65-5 |
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Molecular Formula |
C20H23NO4 |
Molecular Weight |
341.4 g/mol |
IUPAC Name |
2-[4-[butyl(ethyl)amino]-2-hydroxybenzoyl]benzoic acid |
InChI |
InChI=1S/C20H23NO4/c1-3-5-12-21(4-2)14-10-11-17(18(22)13-14)19(23)15-8-6-7-9-16(15)20(24)25/h6-11,13,22H,3-5,12H2,1-2H3,(H,24,25) |
InChI Key |
NWPDZJNBSXBGEM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN(CC)C1=CC(=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)O |
Origin of Product |
United States |
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